Cas no 851406-08-1 (4-tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product name: 4-tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851406-08-1
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 6453336

4-tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• Benzamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-4-(1,1-dimethylethyl)-

• Inchi： 1S/C23H26N2O3/c1-23(2,3)18-8-5-15(6-9-18)21(26)24-12-11-17-13-16-7-10-19(28-4)14-20(16)25-22(17)27/h5-10,13-14H,11-12H2,1-4H3,(H,24,26)(H,25,27)
• InChI Key： HCLZWBHJCJCMBV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 609.8±55.0 °C(Predicted)
• pka: 11.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

4-Tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

The compound with CAS No. 851406-08-1, known as 4-Tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biological research. This compound is notable for its intricate structure, which combines a tert-butyl group with a quinolinone skeleton, making it a promising candidate for various applications in drug discovery and development.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise control over stereochemistry. The incorporation of the tert-butyl group enhances the molecule's stability and lipophilicity, which are critical properties for drug candidates. Additionally, the 7-methoxy substituent on the quinolinone ring contributes to its unique pharmacokinetic profile, potentially improving bioavailability and reducing off-target effects.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, with particular interest in its ability to modulate signaling pathways involved in cancer progression. Researchers have demonstrated that 4-Tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide exhibits potent inhibitory activity against several oncogenic kinases, making it a valuable tool in the development of targeted therapies.

In addition to its therapeutic potential, this compound has also been explored for its role in neuroprotective agents. Preclinical studies suggest that it may offer neuroprotection by mitigating oxidative stress and inflammation, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the versatility of this molecule across diverse biological systems.

The structural uniqueness of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By modifying specific functional groups, researchers can generate a library of analogs with varying biological activities, paving the way for personalized medicine and optimized drug designs.

From a manufacturing standpoint, the synthesis of CAS No. 851406-08-1 involves state-of-the-art methodologies to ensure high purity and consistency. The use of advanced chromatographic techniques and rigorous quality control measures ensures that the final product meets stringent regulatory standards, making it suitable for both research and clinical applications.

In conclusion, 4-Tert-butyl-N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of modern medicine.